3-oxo-3-(3-phenyl-5-isoxazolyl)propanal O-(4-chlorobenzyl)oxime

• IUPAC Name: (3E)-3-[(4-chlorophenyl)methoxyimino]-1-(3-phenyl-1,2-oxazol-5-yl)propan-1-one
• InChI: InChI=1S/C19H15ClN2O3/c20-16-8-6-14(7-9-16)13-24-21-11-10-18(23)19-12-17(22-25-19)15-4-2-1-3-5-15/h1-9,11-12H,10,13H2/b21-11+
• InChI Key: HBPFOFJOWHBGCN-SRZZPIQSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)C(=O)CC=NOCC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=NOC(=C2)C(=O)C/C=N/OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol

Description

“3-oxo-3-(3-phenyl-5-isoxazolyl)propanal O-(4-chlorobenzyl)oxime” is a chemical compound with the molecular formula C19H15ClN2O3. Its IUPAC name is (3E)-3-{[(4-chlorophenyl)methoxy]imino}-1-(3-phenyl-1,2-oxazol-5-yl)propan-1-one.

Scientific Research Applications

Copper-Catalyzed Synthesis of Trisubstituted Isoxazoles

Ueda et al. (2012) explored an atom-economical, catalytic, and regioselective synthesis of 3,4,5-trisubstituted isoxazoles, which could be related to the compound of interest. They employed a sequential intramolecular addition of the oxime moiety to the alkyne with subsequent 1,3-migration of the arylmethyl group, resulting in 4-arylmethylisoxazoles (Ueda et al., 2012).

Synthesis of 3-Glycosyl-5-Substituted-2-Isoxazoles

Fascio and D'Accorso (2001) described the 1,3-dipolar cycloaddition reaction between a 2-deoxy-D-aldose oxime and an alkyne as dipolarophile, leading to the synthesis of new 3-glycosyl-5-substituted-2-isoxazoles (Fascio & D'Accorso, 2001).

Studies on α-Oxo-Iminoxyls of Isoxazolones

Koch et al. (2015) obtained a series of α-oxo-iminoxyls by PbO2 oxidation of 4-oximinoisoxazol-5(4H)-ones. These compounds were characterized using electron spin resonance spectroscopy and DFT calculations, providing insights into the structural and energetic aspects of similar oxime compounds (Koch et al., 2015).

Synthesis of Substituted 3-Phenyl-6H-Pyrazolo[4,3-D]Isoxazoles

Holzer and Hahn (2003) reported on the treatment of 1,(3)-(di)substituted 4-benzoyl-5-hydroxypyrazoles with phosphorus oxychloride to yield novel 3-phenyl-6H-pyrazolo[4,3-d]isoxazoles, a study relevant to understanding the synthesis pathways of complex isoxazole derivatives (Holzer & Hahn, 2003).